![molecular formula C6H9N3O B067139 5-Hydrazinyl-2-methoxypyridine CAS No. 160664-95-9](/img/structure/B67139.png)
5-Hydrazinyl-2-methoxypyridine
Overview
Description
5-Hydrazinyl-2-methoxypyridine is an organic compound with the molecular formula C6H8N4O. This compound is a pyridine derivative and is commonly used in scientific research applications. The synthesis method of this compound is relatively simple, and it has been extensively studied for its biochemical and physiological effects.
Scientific Research Applications
Synthetic Chemistry Applications
- 5-Hydrazinyl-2-methoxypyridine serves as a precursor in the efficient synthesis of 5-functionalised 2-methoxypyridines, leading to the formation of bicyclic δ-lactams using magnesium 'ate' complexes as key reagents. These compounds have applications in the synthesis of various heterocyclic structures, demonstrating the versatility of this compound in synthetic organic chemistry (Sośnicki, 2009).
Material Science and Structural Analysis
- In material science, this compound derivatives have been studied for their photophysical properties and potential applications in non-linear optics (NLO). For example, the synthesis and structural elucidation of a squaric acid derivative showcased its utility in NLO applications due to its significant second-order NLO activity in solution and the solid state (Kolev et al., 2008).
Biological Activity and Pharmacological Potential
- The cytotoxic activity of 2-methoxypyridine-3-carbonitrile derivatives against various cancer cell lines highlights the role of this compound in medicinal chemistry. These derivatives exhibit promising antiproliferative effects against liver, prostate, and breast cancer cell lines, indicating the potential for the development of new anticancer agents (Al‐Refai et al., 2019).
Corrosion Inhibition
- In the field of corrosion science, derivatives of this compound have been evaluated as corrosion inhibitors for steel in acidic chloride solutions, demonstrating excellent protection performance. The effectiveness of these compounds suggests their applicability in industrial processes to mitigate corrosion-related damage (El‐Faham et al., 2016).
Photophysical Studies
- The photophysical and electrochemical properties of blue phosphorescent iridium(III) complexes, synthesized using 2-difluorophenyl-4-methoxypyridine ligands, highlight the importance of this compound derivatives in the development of advanced luminescent materials. These studies provide insight into the design of new phosphorescent materials for applications in light-emitting devices (Wu et al., 2007).
Safety and Hazards
The compound is classified under the GHS07 hazard class . It has the signal word ‘Warning’ and is associated with the hazard statements H302, H315, H319, H332, and H335 . These statements indicate that the compound can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection .
Properties
IUPAC Name |
(6-methoxypyridin-3-yl)hydrazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3O/c1-10-6-3-2-5(9-7)4-8-6/h2-4,9H,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRQWKLIXHJRVSG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C=C1)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00623475 | |
Record name | 5-Hydrazinyl-2-methoxypyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00623475 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
160664-95-9 | |
Record name | 5-Hydrazinyl-2-methoxypyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00623475 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.